Cas no 46311-40-4 (Pyridinium, 4-(4-aminophenyl)-1-methyl-)

• Product Name: Pyridinium, 4-(4-aminophenyl)-1-methyl-
• CAS No: 46311-40-4
• MF: C₁₂H₁₃N₂
• MW: 185.245022535324
• CID: 2693487
• PubChem ID: 179557
• Update Time: 2025-04-21

Pyridinium, 4-(4-aminophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylpyridin-1-ium-4-yl)aniline
• SCHEMBL13078081
• Pyridinium, 4-(4-aminophenyl)-1-methyl-
• 46311-40-4
• DTXSID40196810
• CHEMBL302265

• Inchi： 1S/C12H12N2/c1-14-8-6-11(7-9-14)10-2-4-12(13)5-3-10/h2-9,13H,1H3/p+1
• InChI Key： QHYLCANOPQWQFG-UHFFFAOYSA-O
• SMILES： [N+]1(C)C=CC(=CC=1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 185.108
• Monoisotopic Mass: 185.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.9Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C